2,4-dichloro-N'-(3-methoxybenzoyl)benzohydrazide

• IUPAC Name: 2,4-dichloro-N'-(3-methoxybenzoyl)benzohydrazide
• InChI: InChI=1S/C15H12Cl2N2O3/c1-22-11-4-2-3-9(7-11)14(20)18-19-15(21)12-6-5-10(16)8-13(12)17/h2-8H,1H3,(H,18,20)(H,19,21)
• InChI Key: NMZWRXOEEWQKMS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H12Cl2N2O3
• Molecular Weight: 339.2 g/mol

Description

2,4-dichloro-N'-(3-methoxybenzoyl)benzohydrazide, commonly known as diclofop-methyl, is a herbicide that is widely used in agriculture to control grassy weeds. It belongs to the chemical family of aryloxyphenoxypropionates and is classified as a selective herbicide, which means it targets specific types of plants while leaving other crops unharmed. The purpose of

Mechanism of Action

Diclofop-methyl works by inhibiting the activity of the enzyme acetyl-CoA carboxylase (ACC), which is essential for the synthesis of fatty acids in plants. This results in a buildup of toxic intermediates, leading to the death of the plant. Diclofop-methyl specifically targets grassy weeds, as they have a different form of ACC compared to broadleaf plants.
Biochemical and Physiological Effects:
Diclofop-methyl has been shown to have minimal toxicity to mammals and birds. However, it can be toxic to aquatic organisms and should be used with caution near water sources. In plants, diclofop-methyl can cause a range of physiological effects, including chlorosis, necrosis, and stunted growth.

Advantages and Limitations for Lab Experiments

Diclofop-methyl is a useful tool for studying the physiology and biochemistry of plants. It is highly selective and can be used to target specific types of plants, making it ideal for studying the effects of herbicides on crop plants. However, its effectiveness can be affected by environmental factors such as temperature and humidity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on diclofop-methyl. One area of interest is the development of new herbicides based on the structure of diclofop-methyl. Another area of research is the identification of new targets for herbicides, which could lead to the development of more effective and environmentally friendly herbicides. Finally, there is a need for further studies on the environmental impact of diclofop-methyl, particularly its effects on non-target organisms and ecosystems.

Synthesis Methods

The synthesis of diclofop-methyl involves several steps, including the reaction of 2,4-dichlorobenzoic acid with thionyl chloride to form 2,4-dichlorobenzoyl chloride. This is then reacted with 3-methoxyaniline to produce 2,4-dichloro-N'-(3-methoxybenzoyl)benzohydrazide. The final step involves the reaction of this compound with methyl iodide to form diclofop-methyl.

Scientific Research Applications

Diclofop-methyl has been extensively studied for its effectiveness in controlling various grassy weeds in crops such as wheat, barley, and rice. It has also been used in turf management to control weeds in golf courses and sports fields. In addition to its agricultural applications, diclofop-methyl has been studied for its potential use as a lead compound in the development of new herbicides.